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Compound of Interest

Compound Name: Levofloxacin Diamine

CAS No.: 1797099-76-3

Cat. No.: B1149844

Get Quote

CAS: 1797510-34-9 Chemical Name: (S)-10-((2-aminoethyl)amino)-9-fluoro-3-methyl-7-oxo-

2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid[1][2][3][4]

Executive Technical Summary
In the development of Levofloxacin, the Diamine Impurity (CAS 1797510-34-9) represents a

critical "Contaminant of Emerging Concern" (CEC). Unlike random degradation products, this

impurity often arises from specific process deficiencies—specifically, the quality of the N-

methylpiperazine raw material or oxidative ring-opening degradation.

For researchers, this compound is not merely a yield-loss marker; it is a structural alert. Its

primary amine functionality makes it significantly more reactive than the tertiary amine of the

parent Levofloxacin, posing risks for secondary reactions (e.g., nitrosamine formation) and

altering the toxicological profile. This guide provides the mechanistic understanding required to

control this impurity below ICH Q3A/B thresholds.
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The formation of the Diamine Impurity is causally linked to the nucleophilic aromatic

substitution (

) step in Levofloxacin synthesis.

The Mechanism
Levofloxacin is synthesized by reacting the activated core—(S)-9,10-difluoro-3-methyl-7-oxo-

2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid—with N-methylpiperazine.

Process Impurity Route (Primary): Commercial N-methylpiperazine often contains trace

amounts of ethylenediamine (or N-methylethylenediamine) as a manufacturing byproduct.

Due to the lower steric hindrance of ethylenediamine compared to the piperazine ring, it

competes aggressively for the C-10 position on the fluoroquinolone core.

Degradation Route (Secondary): Under severe oxidative stress or photolytic conditions, the

piperazine ring of Levofloxacin can undergo cleavage, resulting in the ring-opened diamine

analog.

Visualization: Competitive Formation Pathway
The following diagram illustrates the competitive kinetics between the desired drug substance

formation and the diamine impurity.
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Caption: Competitive S_NAr reaction pathways. The unhindered ethylenediamine impurity

competes with N-methylpiperazine for the C-10 fluorinated site.

Synthesis of Reference Standard
To validate analytical methods, you cannot rely on isolating the impurity from the drug

substance (yields are too low). You must synthesize the reference standard directly.

Protocol Design
Objective: Force the formation of CAS 1797510-34-9 by removing the competitive piperazine.

Reagents:

Substrate: (S)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-

benzoxazine-6-carboxylic acid (Levofloxacin Acid Precursor).

Reagent: Ethylenediamine (Excess).

Solvent: Acetonitrile or DMSO (Polar aprotic solvents enhance

rates).

Base: Triethylamine (TEA) to scavenge HF.

Step-by-Step Methodology:

Dissolution: Dissolve 1.0 eq of the Difluoro Core in Acetonitrile (10 volumes).

Activation: Add 2.5 eq of TEA. Heat to 50°C.

Addition: Dropwise addition of 1.2 eq of Ethylenediamine. Note: Slow addition prevents bis-

alkylation.

Reflux: Heat to reflux (approx. 80°C) for 4–6 hours. Monitor by TLC or HPLC until the difluoro

starting material is <1%.

Workup: Cool to room temperature. The product often precipitates due to zwitterionic

character. If not, adjust pH to 7.0–7.5 with dilute HCl to induce precipitation.
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Purification: Recrystallize from Methanol/Water.

Self-Validation Check: The resulting solid must show a mass shift corresponding to the loss of

Fluorine (-19 Da) and gain of Ethylenediamine (+60 Da) relative to the core. Confirm via LC-MS

(Target m/z: ~321.31).

Analytical Strategy: The "Self-Validating" HPLC
Method
Fluoroquinolones are notorious for peak tailing due to interaction with residual silanols on

HPLC columns and metal chelation. A standard C18 method will likely fail for the Diamine

impurity due to its free primary amine.

The "Metal-Masking" Protocol
To ensure robust separation of the Diamine impurity from Levofloxacin, the mobile phase must

suppress chelation.

Chromatographic Conditions:
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Parameter Specification Rationale

Column

Inertsil ODS-3V or equivalent

(C18, end-capped), 250 x 4.6

mm, 5µm

High surface area with low

silanol activity is required for

basic amines.

Mobile Phase A

Buffer: 8.5g Ammonium

Acetate + 1.25g Cupric Sulfate

+ 1.0g L-Isoleucine in 1000mL

water.[5]

Critical: Cupric ions (

) chelate the quinolone core,

sharpening the peak. L-

Isoleucine acts as a competing

base.

Mobile Phase B Methanol (HPLC Grade) Organic modifier.

Mode
Isocratic or Gradient (70:30

Buffer:MeOH typical)

Isocratic preferred for

consistent relative retention

times (RRT).

Detection UV at 295 nm or 360 nm

295 nm is the isosbestic point;

360 nm is specific to the

quinolone core.

Flow Rate 0.8 - 1.0 mL/min
Standard backpressure

management.

Analytical Decision Tree
Use this workflow to validate the detection of the Diamine Impurity.
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Sample Injection
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Caption: Optimization workflow for resolving the Diamine Impurity. Copper content is the

primary lever for peak shape.

Regulatory & Safety Implications (ICH M7)
The Diamine Impurity (CAS 1797510-34-9) contains a primary amine. In the presence of

nitrosating agents (e.g., nitrites in excipients or water), it can form N-Nitroso Levofloxacin
Diamine.

Classification: Under ICH M7, if the nitroso-analog is formed, it is a Class 1 or 2 mutagenic

impurity (Cohort of Concern).

Control Strategy:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1149844/docs?utm_src=pdf-body-img#technical-master-file-levofloxacin-diamine-impurity
https://www.benchchem.com/product/b1149844/docs?utm_src=pdf-body#technical-master-file-levofloxacin-diamine-impurity
https://www.benchchem.com/product/b1149844/docs?utm_src=pdf-body#technical-master-file-levofloxacin-diamine-impurity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149844?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Control: Limit Ethylenediamine content in the N-methylpiperazine raw material

to < 0.1%.

Downstream Control: Monitor CAS 1797510-34-9 in the final API. If < 0.15% (ICH Q3A

threshold), it is generally acceptable unless nitrosamine risk is identified, in which case

limits may drop to ppm levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1149844/docs#technical-master-file-levofloxacin-
diamine-impurity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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